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inhibitors

  • rac-Rotigotine Hydrochloride
    rac-Rotigotine Hydrochloride
    • Cat. No.:
    • B1663546
    • CAS No.:
    • 102120-99-0
    • Molecular Formula:
    • C19H26ClNOS
    • Molecular Weight:
    • 351.9 g/mol
    Description
    rac-Rotigotine Hcl is a high potency and selectivity agonist for D-2 receptor with Ki of 0.69 nM.IC50 Value: 0.69 nM(Ki)Target: D-2 receptorin vitro: rac-Rotigotine showed high potency (Ki = 0.69 nM) and selecti...
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  • (-)-Sesamin
    (-)-Sesamin
    • Cat. No.:
    • B1663412
    • CAS No.:
    • 13079-95-3
    • Molecular Formula:
    • C20H18O6
    • Molecular Weight:
    • 354.4 g/mol
    Description
    (-)-Sesamin is a natural product found in Antrodia cinnamomea, Eleutherococcus divaricatus, and other organisms with data available.
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  • Alprenolol hydrochloride
    Alprenolol hydrochloride
    • Cat. No.:
    • B1663611
    • CAS No.:
    • 13707-88-5
    • Molecular Formula:
    • C15H24ClNO2
    • Molecular Weight:
    • 285.81 g/mol
    Description
    One of the ADRENERGIC BETA-ANTAGONISTS used as an antihypertensive, anti-anginal, and anti-arrhythmic agent.
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  • (3R)-1-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propyl]piperidine-3-carboxylic acid;hydrochloride
    (3R)-1-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,...
    • Cat. No.:
    • B1663300
    • CAS No.:
    • 170149-76-5
    • Molecular Formula:
    • C24H28ClNO2
    • Molecular Weight:
    • 397.9 g/mol
    Description
    ReN 1869 hydrochloride is a novel, selective histamine H1 receptor antagonist, which demonstrates affinity to the histamine H1 receptor (guinea pig brain) with Ki of 0.19±0.04 μM and the non-selective σ site ...
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  • Prilocaine hydrochloride
    Prilocaine hydrochloride
    • Cat. No.:
    • B1662218
    • CAS No.:
    • 1786-81-8
    • Molecular Formula:
    • C13H21ClN2O
    • Molecular Weight:
    • 256.77 g/mol
    Description
    Prilocaine Hydrochloride is the hydrochloride salt form of prilocaine, an intermediate-acting local anesthetic of the amide type chemically related to lidocaine. Prilocaine hydrochloride binds to voltage-gated s...
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  • 2-amino-5-(2-fluorophenyl)-4-methyl-1H-pyrrole-3-carbonitrile
    2-amino-5-(2-fluorophenyl)-4-methyl-1H-pyrrole-3-carbon...
    • Cat. No.:
    • B1663155
    • CAS No.:
    • 186033-14-7
    • Molecular Formula:
    • C12H10FN3
    • Molecular Weight:
    • 215.23 g/mol
    Description
    Novel opener of the large conductance K(Ca) channels (BK(Ca) or maxi-K(+) channels);  Activator of calcium-sensitive potassium channel of the bladder, suppressing the micturition reflex by decreasing affere...
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  • Trestolone
    Trestolone
    • Cat. No.:
    • B1663297
    • CAS No.:
    • 3764-87-2
    • Molecular Formula:
    • C19H28O2
    • Molecular Weight:
    • 288.4 g/mol
    Description
    Trestolone (7α-methyl-19-nortestosterone) is a synthetic androgen developed by the Population Council as a potential candidate drug for use in hormonal male contraceptive methods. In males, regular administratio...
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  • Spiromustine
    Spiromustine
    • Cat. No.:
    • B1662734
    • CAS No.:
    • 56605-16-4
    • Molecular Formula:
    • C14H23Cl2N3O2
    • Molecular Weight:
    • 336.3 g/mol
    Description
    Spiromustine is a bifunctional nitrogen alkylating agent with antineoplastic activity and lipophilic properties. Containing a lipophilic hydantoin group that serves as a carrier to cross the blood brain barrier,...
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  • (-)-Quinpirole hydrochloride
    (-)-Quinpirole hydrochloride
    • Cat. No.:
    • B1662246
    • CAS No.:
    • 85798-08-9
    • Molecular Formula:
    • C13H22ClN3
    • Molecular Weight:
    • 255.79 g/mol
    Description
    A dopamine D2/D3 receptor agonist.
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  • A-803467
    A-803467
    • Cat. No.:
    • B1662427
    • CAS No.:
    • 944261-74-9
    • Molecular Formula:
    • C19H16ClNO4
    • Molecular Weight:
    • 357.8 g/mol
    Description
    A-803467 is a potent, selective inhibitor of the TTX-resistant voltage-gated sodium channel Na(v1.8). Na(v1.8) is preferentially expressed in sensory neurons, and inhibition attenuates both inflammatory and neur...
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